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Compound of Interest

Compound Name: Isobutyl salicylate

Cat. No.: B1217168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural attributes of isobutyl salicylate. The information is intended to support research,

development, and application activities within the scientific community.

Chemical and Physical Properties
Isobutyl salicylate is a colorless to pale yellow liquid at room temperature.[1][2] It is an

organic compound classified as the isobutyl ester of salicylic acid.[3] While rare in nature, found

in plants like magnolia, the synthetic version is predominantly used commercially, especially as

a fragrance ingredient in perfumes, cosmetics, and soaps.[1][2]

The key quantitative properties of isobutyl salicylate are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₃ [3][4][5]

Molecular Weight 194.23 g/mol [3][4][5]

IUPAC Name
2-methylpropyl 2-

hydroxybenzoate
[3][4]

CAS Number 87-19-4 [1][3]

Appearance Colorless to pale yellow liquid [1][3][6]

Odor
Floral, herbaceous, described

as clover or orchid-like
[1][6]

Melting Point -6 °C to 5.9 °C [3][4][6][7][8]

Boiling Point 261 - 267 °C at 760 mmHg [1][4][6][7][8]

Density 1.062 - 1.069 g/mL at 25 °C [1][3][4][6][8]

Refractive Index 1.506 - 1.570 at 20 °C [1][4][7]

Vapor Pressure 0.006 mmHg at 25°C [1][7]

Water Solubility 19.5 mg/L at 20°C (insoluble) [6][8]

Solubility in other solvents

Soluble in ethanol, mineral oil,

and most non-volatile oils.

Insoluble in glycerol and

propylene glycol.

[1][3][4][6]

LogP 4.0 [1][4]

SMILES
CC(C)COC(=O)C1=CC=CC=C

1O
[3]

Chemical Structure
Isobutyl salicylate is a benzoate ester and a member of the phenol class of compounds.[4][6]

Its structure consists of a salicylic acid moiety where the carboxyl group has formed an ester

with isobutyl alcohol.
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The canonical SMILES (Simplified Molecular-Input Line-Entry System) representation for the

molecule is CC(C)COC(=O)C1=CC=CC=C1O.[3]

Experimental Protocols: Synthesis
The primary method for synthesizing isobutyl salicylate is through the Fischer esterification of

salicylic acid with isobutyl alcohol (isobutanol).[3][6] Various catalysts can be employed to

facilitate this reaction.

3.1. Conventional Acid-Catalyzed Esterification

This is a common laboratory and industrial method for producing isobutyl salicylate.

Reactants: Salicylic acid and isobutyl alcohol.

Catalyst: A strong acid such as sulfuric acid (H₂SO₄) or a milder catalyst like boric acid

(H₃BO₃).[3][9][10]

Methodology:

Salicylic acid and an excess of isobutyl alcohol are added to a round-bottom flask

equipped with a reflux condenser and a Dean-Stark trap or water separator.[9][11]

The acid catalyst (e.g., concentrated sulfuric acid) is added to the mixture.[10]

The mixture is heated to reflux. The reaction temperature is typically maintained between

90-135°C.[3][10]

As the reaction proceeds, water is formed as a byproduct and is azeotropically removed

and collected in the water separator.[9]

The reaction is monitored until the theoretical amount of water has been collected,

indicating completion.

Post-reaction, the mixture is cooled. The excess alcohol can be removed by distillation.

The crude ester is washed with a sodium bicarbonate or sodium carbonate solution to

neutralize the remaining acid catalyst and any unreacted salicylic acid, followed by
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washing with water until neutral.[11]

The final product is purified by vacuum distillation to yield high-purity isobutyl salicylate.

[9][11] Using boric acid as a catalyst is considered a more environmentally friendly

approach, reducing corrosive by-products and achieving yields of 90-95%.[3][9]

3.2. Solid Superacid Catalysis

To improve efficiency and reduce environmental impact, solid superacid catalysts have been

developed.

Reactants: Salicylic acid and isobutyl alcohol.

Catalyst: Rare-earth solid superacid, such as SO₄²⁻/TiO₂/La³⁺.[3][12]

Methodology:

For 0.1 mol of salicylic acid, a molar ratio of 3:1 of isobutyl alcohol to salicylic acid is used.

[12]

1.0 g of the SO₄²⁻/TiO₂/La³⁺ catalyst is added to the reactant mixture.[12]

Benzene (15 mL) is added as a water-entraining agent.[12]

The mixture is refluxed for a reaction time of 3.0 hours.[12]

This method has been reported to achieve yields of up to 96.2%.[12]

The solid catalyst can be recovered by filtration and potentially reused.[11]

Visualizations
The following diagrams illustrate the chemical structure and a generalized workflow for the

synthesis of isobutyl salicylate.
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Figure 1: Chemical Structure of Isobutyl Salicylate
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Figure 1: Chemical Structure of Isobutyl Salicylate

Figure 2: Synthesis Workflow of Isobutyl Salicylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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